Cas no 99758-83-5 (1-Tert-Butyl-4-methoxy-3,5-dimethyl-2,6-dinitrobenzene)

1-Tert-Butyl-4-methoxy-3,5-dimethyl-2,6-dinitrobenzene structure
99758-83-5 structure
Product Name:1-Tert-Butyl-4-methoxy-3,5-dimethyl-2,6-dinitrobenzene
CAS No:99758-83-5
MF:C13H18N2O5
MW:282.292423725128
CID:750084
Update Time:2023-08-03

1-Tert-Butyl-4-methoxy-3,5-dimethyl-2,6-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(1,1-dimethylethyl)-4-methoxy-3,5-dimethyl-2,6-dinitro-
    • 1-tert-butyl-4-methoxy-3,5-dimethyl-2,6-dinitrobenzene
    • 1-Tert-Butyl-4-methoxy-3,5-dimethyl-2,6-dinitrobenzene
    • Inchi: 1S/C13H18N2O5/c1-7-10(14(16)17)9(13(3,4)5)11(15(18)19)8(2)12(7)20-6/h1-6H3
    • InChI Key: MZMDVPDZWDRCNR-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C)=C(C(=C(C=1C)[N+](=O)[O-])C(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Topological Polar Surface Area: 101
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